Technical Guide: 3-(3-Bromophenyl)pyridine (CAS: 4422-32-6)
Technical Guide: 3-(3-Bromophenyl)pyridine (CAS: 4422-32-6)
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive technical overview of 3-(3-Bromophenyl)pyridine, a versatile heterocyclic building block crucial in materials science and medicinal chemistry. It details the compound's physicochemical properties, spectroscopic profile, synthesis methodologies, and key applications.
Core Compound Properties
3-(3-Bromophenyl)pyridine is an aromatic organic compound valued for its unique structure, which incorporates both a pyridine ring and a brominated phenyl ring. This bifunctional nature makes it an excellent substrate for a variety of cross-coupling reactions, enabling the construction of more complex molecular architectures.
Physicochemical Data
The key physicochemical properties of 3-(3-Bromophenyl)pyridine are summarized in the table below, providing essential data for experimental design and safety considerations.
| Property | Value | Reference(s) |
| CAS Number | 4422-32-6 | [General] |
| Molecular Formula | C₁₁H₈BrN | [1][2] |
| Molecular Weight | 234.09 g/mol | [1][2] |
| Appearance | Light yellow to orange clear liquid | [1] |
| Boiling Point | ~321 °C | [1] |
| Density | ~1.426 - 1.47 g/cm³ | [1] |
| Refractive Index | ~1.642 - 1.646 | [1] |
| Flash Point | 148 °C | [1] |
| pKa (Predicted) | 4.78 ± 0.10 | [General] |
Spectroscopic Profile
The following table summarizes the characteristic spectroscopic data for 3-(3-Bromophenyl)pyridine, which is fundamental for its identification and characterization.
| Spectrum Type | Characteristic Peaks / Shifts |
| ¹H NMR | δ (ppm) in CDCl₃: 8.85 (s, 1H), 8.65 (d, 1H), 7.87 (d, 1H), 7.75 (s, 1H), 7.57-7.52 (m, 2H), 7.41-7.35 (m, 2H). |
| ¹³C NMR (Predicted) | δ (ppm): ~150.1 (C), ~148.5 (CH), ~140.2 (C), ~135.0 (CH), ~131.5 (CH), ~130.3 (CH), ~129.0 (CH), ~123.5 (C-Br), ~123.0 (CH). Note: Exact values may vary based on solvent and experimental conditions. These are estimated shifts based on pyridine and substituted benzene analogs. |
| Infrared (IR) | Characteristic Absorptions (cm⁻¹): ~3100-3000 (Aromatic C-H stretch), ~1600-1400 (Aromatic C=C and C=N ring stretching), ~800-600 (C-Br stretch and C-H out-of-plane bending). |
| Mass Spec. (MS) | Predicted m/z: 233/235 [M]⁺ (presence of Br isotope pattern), 155 [M-Br]⁺. |
Synthesis and Experimental Protocols
3-(3-Bromophenyl)pyridine is most commonly synthesized via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura and Stille couplings are two effective and widely used methods.
Suzuki-Miyaura Coupling Protocol
This is a highly efficient method for forming the C-C bond between the pyridine and phenyl rings using a boronic acid precursor.
Reaction: Pyridine-3-boronic acid + 1-Bromo-3-iodobenzene → 3-(3-Bromophenyl)pyridine
Experimental Procedure:
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To a 100 mL three-neck round-bottom flask, add 1-bromo-3-iodobenzene (1.118 g, 3.95 mmol) and pyridine-3-boronic acid (0.559 g, 4.54 mmol).
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Add dioxane (20 mL) and a 2N aqueous solution of K₂CO₃ (20 mL) to the flask.
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Stir the reaction mixture and degas with argon for 30 minutes to create an inert atmosphere.
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Under argon protection, add tetrakis(triphenylphosphine)palladium(0) (50 mg, 0.04 mmol, 1 mol%).
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Heat the reaction mixture to 100 °C and stir overnight.
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Upon reaction completion (monitored by TLC or GC-MS), remove the solvent via rotary evaporation.
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Suspend the residue in a mixture of water (50 mL) and dichloromethane (50 mL).
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Separate the organic layer and wash it three times with brine (50 mL each).
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Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.
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Purify the product as necessary, typically via column chromatography.
Stille Coupling Protocol
An alternative route involves the coupling of an organotin reagent with an organic halide. This method is also highly effective but requires the handling of organotin compounds.
Reaction: 3-(Trimethylstannyl)pyridine + 1-Bromo-3-iodobenzene → 3-(3-Bromophenyl)pyridine
Experimental Procedure:
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To a solution of 3-(trimethylstannyl)pyridine (5.091 mmol) and 1-bromo-3-iodobenzene (5.302 mmol) in DMF (20 mL), add tris(dibenzylideneacetone)dipalladium(0)-chloroform adduct (Pd₂dba₃·CHCl₃, 0.136 mmol), triphenylarsine (AsPh₃, 0.601 mmol), and copper(I) iodide (CuI, 0.732 mmol).
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Stir the mixture at 80 °C for 5 hours.
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After cooling, add ether (100 mL) and water (30 mL).
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Extract the aqueous layer with ether (3 x 30 mL).
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Combine the organic layers and wash sequentially with water (30 mL), 1 M KF aqueous solution (30 mL), and brine (30 mL).
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Dry the organic layer over MgSO₄ and concentrate under reduced pressure.
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Purify the resulting crude product, typically by column chromatography, to yield 3-(3-Bromophenyl)pyridine.[3]
Applications in Research and Development
3-(3-Bromophenyl)pyridine serves as a pivotal intermediate in two major fields: materials science and drug discovery.
Materials Science: OLEDs
The compound is a key reactant in the synthesis of more complex heterocyclic systems, such as 11H-indeno[1,2-b]quinoline derivatives.[1] These larger, conjugated molecules are investigated for their electroluminescent properties and are used in the manufacturing of Organic Light-Emitting Diodes (OLEDs). The pyridine and phenyl rings provide a rigid scaffold that can be further functionalized to tune the electronic and photophysical properties of the final material.
Drug Discovery and Medicinal Chemistry
The pyridine scaffold is a well-established pharmacophore present in numerous approved drugs. The bromine atom on the phenyl ring of 3-(3-Bromophenyl)pyridine provides a reactive handle for further chemical modification, typically through additional cross-coupling reactions. This allows for the systematic exploration of chemical space around the core structure to develop novel therapeutic agents.
A significant application is its use as a precursor for synthesizing potent enzyme inhibitors. For example, derivatives of this molecule have been used to create selective inhibitors of Aurora A kinase, a key target in oncology. The compound 2-(3-bromophenyl)-8-fluoroquinazoline-4-carboxylic acid, derived from this core, has demonstrated potent inhibitory activity and apoptosis-inducing properties in cancer cell lines. This highlights the value of the 3-(3-bromophenyl)pyridine scaffold in generating lead compounds for drug development programs.
Safety and Handling
3-(3-Bromophenyl)pyridine should be handled in a well-ventilated area, preferably a fume hood. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. It is classified as a skin and serious eye irritant. For full safety information, consult the Safety Data Sheet (SDS) from the supplier.
This technical guide serves as a foundational resource for professionals working with 3-(3-Bromophenyl)pyridine. The data and protocols compiled herein are intended to facilitate efficient and informed research and development.
